Cas no 1125-21-9 (Ketoisophorone)
Ketoisophorone structure
Product Name:Ketoisophorone
CAS No:1125-21-9
MF:C9H12O2
MW:152.190382957458
MDL:MFCD00043119
CID:40847
PubChem ID:62374
Update Time:2025-04-18
Ketoisophorone Chemical and Physical Properties
Names and Identifiers
-
- 4-oxoisophorone
- 2,6,6-Trimethylcyclohex-2-ene-1,4-dione
- 2,2,6-trimethyl-2-cyclohexene-1,4-dione (cetoisophorone)
- 2,2,6-trimethylcyclohex-2-en-1,4-dione (4-oxo-isophorone)
- 2,6,6-Trimethy-2-cyclohexene-1,4-dione (4-oxoisophorone)
- 2,6,6-trimethyl-2-cyclohexene-4-dione
- 2,6,6-trimethylcyclohex-
- 2,6,6-trimethylcyclohex-2-ene
- 2-Cyclohexen-1,4-dione, 2,6,6-trimethyl
- 2-Cyclohexene-1,4-dione, 2,6,6-trimethyl-
- 2,6,6-Trimethyl-2-cyclohexene-1,4-dione
- 4-Ketoisophorone
- 2,6,6-TRIMETHYL-2-CYCLOHEXEN-1,4-DIONE
- 4-Oxoisophorone,Ketoisophorone
- Ketoisophorone
- Oxopholone
- keto-Isophorone
- Oxophorone
- 6-Oxoisophorone
- 4-Oxo-alpha-isophorone
- Oxoisophorone
- 3,5,5-Trimethyl-2-cyclohexene-1,4-dione
- FEMA No. 3421
- 72WY3KLB5R
- AYJXHIDNNLJQDT-UHFFFAOYSA-N
- 3,5,5-Trimethylcyclohex-2-en-1,4-dione
- 3,5,5-trimethylcyclohex-2
-
- MDL： MFCD00043119
- Inchi： 1S/C9H12O2/c1-6-4-7(10)5-9(2,3)8(6)11/h4H,5H2,1-3H3
- InChI Key： AYJXHIDNNLJQDT-UHFFFAOYSA-N
- SMILES： CC1C(=O)C(C)(C)CC(=O)C=1
- BRN： 2207030
Computed Properties
- Exact Mass: 152.08400
- Monoisotopic Mass: 152.08373
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 1
- Topological Polar Surface Area: 34.1
Experimental Properties
- Color/Form: Yellowish liquid or crystal.
- Density: 1.03
- Melting Point: 26-28 °C (lit.)
- Boiling Point: 222 °C(lit.)
92-94 °C/11 mmHg(lit.) - Flash Point: Fahrenheit: 201.2 ° f
Celsius: 94 ° c - Refractive Index: n20/D 1.489-1.493
n20/D 1.491(lit.) - PSA: 34.14000
- LogP: 1.50080
- FEMA: 3421
- Solubility: Insoluble in water
Ketoisophorone Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302-H315-H319
- Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 22-43
- Safety Instruction： S26-S36/37-S37/39
-
Hazardous Material Identification：
- Storage Condition：Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers.
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
Ketoisophorone Customs Data
- HS CODE：29142900
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
Ketoisophorone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O117871-500g |
Ketoisophorone |
1125-21-9 | >95.0% | 500g |
¥1429.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O117871-25g |
Ketoisophorone |
1125-21-9 | >95.0% | 25g |
¥109.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O117871-5g |
Ketoisophorone |
1125-21-9 | >95.0% | 5g |
¥39.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O117871-100g |
Ketoisophorone |
1125-21-9 | >95.0% | 100g |
¥362.90 | 2023-09-01 | |
| S e l l e c k ZHONG GUO | S3991-25mg |
Ketoisophorone |
1125-21-9 | 99.93% | 25mg |
¥794.83 | 2023-09-15 | |
| Chemenu | CM203227-500g |
2,6,6-Trimethylcyclohex-2-ene-1,4-dione |
1125-21-9 | 95% | 500g |
$271 | 2021-06-15 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 329517-25G |
Ketoisophorone |
1125-21-9 | 25g |
¥746.83 | 2023-12-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O829735-500g |
4-Oxoisophorone |
1125-21-9 | ≥97% | 500g |
1,800.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W342106-SAMPLE-K |
Ketoisophorone |
1125-21-9 | ≥98%, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W342106-100G-K |
Ketoisophorone |
1125-21-9 | ≥98%, FG | 100G |
1088.11 | 2021-05-17 |
Ketoisophorone Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:1125-21-9)2,6,6-Trimethyl-2-cyclohexene-1,4-dione
Order Number:sfd17208
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1125-21-9)2,6,6-三甲基-2-环己烯-1,4-二酮
Order Number:LE2471813;LE19193;LE5384
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1125-21-9)Ketoisophorone
Order Number:A894577
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:48
Price ($):237.0
Email:sales@amadischem.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:1125-21-9)
Order Number:SDF361;SFD365
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:57
Price ($):
Email:sales1@senfeida.com
Ketoisophorone Related Literature
-
Igor Jerkovi?,Piotr Marek Ku? RSC Adv. 2014 4 31710
-
Roberto Consonni,Laura Ruth Cagliani RSC Adv. 2015 5 59696
-
K. Tahri,C. Tiebe,M. Bougrini,T. Saidi,N. El Alami El Hassani,N. El Bari,T. Hübert,B. Bouchikhi Anal. Methods 2015 7 10328
-
Baoqi Zhang,Jiale Sun,Yanqiu Zheng,Xinlei Mao,Jinping Lin,Dongzhi Wei RSC Adv. 2022 12 13924
-
5. Diterpene synthesis. Part 1. Copper(I)-catalysed 1,6-addition of a benzyl grignard reagent to a dienoneBrian R. Davis,Stephen J. Johnson J. Chem. Soc. Perkin Trans. 1 1979 2840
1125-21-9 (Ketoisophorone) Related Products
- 140479-14-7(2-Cyclohexen-1-one, 5-ethyl-2,6,6-trimethyl-, (S)-)
- 106201-82-5(2-Cyclohexen-1-one, 6-ethyl-2,5,6-trimethyl-, trans- (9CI))
- 37720-76-6(1-Propanone, 1-(1-cyclohexen-1-yl)-2,2-dimethyl-)
- 87991-86-4(1,4-Naphthalenedione, 4a,5,8,8a-tetrahydro-2,7,8a-trimethyl-, cis-)
- 106201-81-4(2-Cyclohexen-1-one, 6-ethyl-2,5,6-trimethyl-, cis- (9CI))
- 60404-96-8(2-Cyclohexene-1,4-dione,2,3,5-trimethyl-5-(2-methyl-2-propen-1-yl)-)
- 87991-87-5(1,4-Naphthalenedione, 4a,5,8,8a-tetrahydro-2,6,8a-trimethyl-, cis-)
- 140479-10-3(2-Cyclohexen-1-one, 2,5,6,6-tetramethyl-, (S)-)
- 20013-73-4(2,6,6-trimethyl-2-cyclohexen-1-one)
- 548786-35-2(1,4-Naphthalenedione, 4a,5,8,8a-tetrahydro-2,4a,6,7-tetramethyl-, (4aR,8aS)- (9CI))
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1125-21-9)2,6,6-Trimethyl-2-cyclohexene-1,4-dione
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1125-21-9)2,6,6-三甲基-2-环己烯-1,4-二酮
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry